Cas no 140397-75-7 (1H-Pyrazol-5-ol, 3-methyl-1-(2-pyrimidinyl)-)

• Product Name: 1H-Pyrazol-5-ol, 3-methyl-1-(2-pyrimidinyl)-
• CAS No: 140397-75-7
• MF: C₈H₈N₄O
• MW: 176.175320625305
• CID: 1297930
• Update Time: 2024-08-04

1H-Pyrazol-5-ol, 3-methyl-1-(2-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-5-ol, 3-methyl-1-(2-pyrimidinyl)-

• Inchi： 1S/C8H8N4O/c1-6-5-7(13)12(11-6)8-9-3-2-4-10-8/h2-5,13H,1H3
• InChI Key： GFMNLWCJTXSXAA-UHFFFAOYSA-N
• SMILES： N1(C2=NC=CC=N2)C(O)=CC(C)=N1

Computed Properties

• Exact Mass: 176.06994

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 438.8±37.0 °C(Predicted)
• PSA: 63.83
• pka: 9.87±0.28(Predicted)